Cas no 214855-01-3 (Ethanone,1-(6-fluoro-2-benzothiazolyl)-)

• Product Name: Ethanone,1-(6-fluoro-2-benzothiazolyl)-
• CAS No: 214855-01-3
• MF: C₉H₆FNOS
• MW: 195.213444232941
• CID: 243002
• PubChem ID: 23285444
• Update Time: 2025-04-19

Ethanone,1-(6-fluoro-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(6-fluoro-2-benzothiazolyl)-
• Ethanone, 1-(6-fluoro-2-benzothiazolyl)- (9CI)
• 1-(6-Fluoro-1,3-benzothiazol-2-yl)ethanone
• 1-(6-fluorobenzo[d]thiazol-2-yl)ethanone
• Ethanone, 1-​(6-​fluoro-​2-​benzothiazolyl)​-
• NS00067142
• GUNCTJJQHILPGA-UHFFFAOYSA-N
• 214855-01-3
• AKOS017517709
• DTXSID901028593
• SCHEMBL6983750
• Benthiavalicarb metabolite M-4
• 2-acetyl-6-fluorobenzothiazole

• MDL： MFCD11975744
• Inchi： 1S/C9H6FNOS/c1-5(12)9-11-7-3-2-6(10)4-8(7)13-9/h2-4H,1H3
• InChI Key： GUNCTJJQHILPGA-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=NC2C=CC(=CC1=2)F

Computed Properties

• Exact Mass: 195.01548
• Monoisotopic Mass: 195.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 29.96